4-Cyclopropyl-1,2,5-thiadiazol-3-amine
Overview
Description
“4-Cyclopropyl-1,2,5-thiadiazol-3-amine” is a chemical compound that belongs to the class of organic compounds known as thiadiazoles . It is a derivative of 1,3,4-thiadiazole, which is a five-membered heterocyclic compound containing three nitrogen atoms and one sulfur atom . The compound has a molecular weight of 141.2 .
Molecular Structure Analysis
The molecular structure of “4-Cyclopropyl-1,2,5-thiadiazol-3-amine” is represented by the InChI code1S/C5H7N3S/c6-5-7-4(9-8-5)3-1-2-3/h3H,1-2H2,(H2,6,8) . This indicates that the compound contains a cyclopropyl group attached to the 4-position of the 1,2,5-thiadiazol-3-amine ring .
Scientific Research Applications
- Research Findings : Some derivatives of this compound have demonstrated significant anti-inflammatory activity. For instance, three derivatives exhibited inhibition of paw edema by 76–77% at 3 hours, comparable to the standard drug indomethacin .
- Noteworthy Compounds : Among synthesized derivatives, compounds 5a and 5g showed considerable antibacterial activity against Bacillus subtilis (5a) and Pseudomonas aeruginosa (5g). While these compounds did not exhibit antifungal activity, their antibacterial effects are promising .
- Compound D : In a study, 2,5-disubstituted-1,3,4-thiadiazoles were evaluated as urease inhibitors. Compound D, a thiadiazole analog, showed potent inhibitory activity .
Anti-Inflammatory Properties
Antibacterial Activity
Urease Inhibition
Safety and Hazards
properties
IUPAC Name |
4-cyclopropyl-1,2,5-thiadiazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S/c6-5-4(3-1-2-3)7-9-8-5/h3H,1-2H2,(H2,6,8) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSLIQXFEAMXACF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NSN=C2N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclopropyl-1,2,5-thiadiazol-3-amine | |
CAS RN |
1496127-98-0 |
Source
|
| Record name | 4-cyclopropyl-1,2,5-thiadiazol-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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